Cas no 1604798-48-2 ((2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid)

• Product Name: (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid
• CAS No: 1604798-48-2
• MF: C₉H₁₁BFNO₄
• MW: 226.997346162796
• CID: 4607928
• PubChem ID: 21120595
• Update Time: 2025-06-23

(2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid
• EN300-6486504
• (S)-2-Amino-3-(4-borono-2-fluorophenyl)propanoic acid
• (2S)-2-amino-3-(4-borono-2-fluorophenyl)propanoic acid
• 1604798-48-2
• Z2181858855
• 4-Borono-2-fluorophenylalanine
• G15254
• starbld0024792

• MDL： MFCD28049268
• Inchi： 1S/C9H11BFNO4/c11-7-4-6(10(15)16)2-1-5(7)3-8(12)9(13)14/h1-2,4,8,15-16H,3,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： GGGVVBGRTWMSPX-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@@H](N)CC1=CC=C(B(O)O)C=C1F

Computed Properties

• Exact Mass: 227.0765162g/mol
• Monoisotopic Mass: 227.0765162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid (CAS: 1604798-48-2)

In recent years, the compound (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid (CAS: 1604798-48-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid-containing amino acid derivative has shown promising potential as a key intermediate in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery. The unique structural features of this compound, including the presence of a boronic acid moiety and a fluorine substituent, contribute to its ability to interact with biological targets with high specificity and affinity.

Recent studies have focused on the synthesis and optimization of (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid, with particular emphasis on improving its stability and bioavailability. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted synthesis, to achieve high yields and enantiomeric purity. The compound's ability to form reversible covalent bonds with serine proteases has been extensively investigated, highlighting its potential as a versatile scaffold for the development of protease inhibitors.

In the context of drug discovery, (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid has been explored as a building block for the design of boron-containing peptidomimetics. These compounds have demonstrated remarkable inhibitory activity against various disease-relevant enzymes, including thrombin, elastase, and dipeptidyl peptidase-4 (DPP-4). The fluorine atom at the ortho position of the phenyl ring has been shown to enhance the metabolic stability of these inhibitors, making them more suitable for in vivo applications.

One of the most exciting developments in this area is the application of (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid in the design of targeted cancer therapies. Researchers have successfully conjugated this compound to tumor-specific ligands, creating boron-containing prodrugs that can selectively deliver cytotoxic agents to cancer cells. The boronic acid moiety plays a crucial role in this strategy, as it enables the formation of stable complexes with overexpressed cell surface receptors on cancer cells.

Recent preclinical studies have demonstrated the efficacy of these boron-containing conjugates in various cancer models, including breast, prostate, and pancreatic cancers. The combination of targeted delivery and controlled release mechanisms has resulted in improved therapeutic outcomes with reduced systemic toxicity. Additionally, the presence of the fluorine atom has been shown to enhance the pharmacokinetic properties of these conjugates, leading to better tissue penetration and longer half-lives.

Looking ahead, researchers are exploring the potential of (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid in other therapeutic areas, such as antimicrobial and anti-inflammatory applications. The compound's unique chemical properties make it an attractive candidate for the development of novel antibiotics and immunomodulators. Furthermore, advances in boron neutron capture therapy (BNCT) have opened new possibilities for using this compound in radiation-based cancer treatments.

In conclusion, (2S)-2-amino-3-[4-(dihydroxyboranyl)-2-fluorophenyl]propanoic acid (CAS: 1604798-48-2) represents a versatile and promising compound in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the development of next-generation therapeutics.